(4-Ethenyloxan-4-yl)methanol
Overview
Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of “(4-Ethenyloxan-4-yl)methanol”, methanol synthesis in general is a well-studied field. Methanol is typically produced from synthesis gas (syngas), which is mostly obtained from natural gas by either steam reforming or autothermal reforming . Another approach involves the use of biomass-based syngas, which has a lower H2 content and higher CO2 than the typical syngas obtained from natural gas reforming .
Mechanism of Action
The mechanism of action of (4-Ethenyloxan-4-yl)methanol is not fully understood. However, it is believed that this compound acts as a nucleophile and undergoes various reactions such as nucleophilic addition and substitution reactions. These reactions lead to the formation of various organic compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it is believed that this compound can cause irritation and inflammation in the respiratory tract and skin. Therefore, it is important to handle this compound with care.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (4-Ethenyloxan-4-yl)methanol in lab experiments is its versatility. This compound can be used in the synthesis of various organic compounds, which makes it a valuable building block. However, one of the limitations of using this compound is its potential toxicity. Therefore, it is important to handle this compound with care and follow proper safety protocols.
Future Directions
There are several future directions for the research on (4-Ethenyloxan-4-yl)methanol. One of the future directions is the development of new synthesis methods that are more efficient and environmentally friendly. Another future direction is the study of the mechanism of action of this compound and its potential applications in the synthesis of new organic compounds. Additionally, the study of the biochemical and physiological effects of this compound can provide valuable insights into its potential toxicity and safety.
Synthesis Methods
The synthesis of (4-Ethenyloxan-4-yl)methanol can be achieved through several methods. One of the most common methods is the reaction of formaldehyde with acetaldehyde in the presence of a base catalyst. This reaction produces this compound as the main product. Another method involves the reaction of ethylene oxide with formaldehyde in the presence of a catalyst. This method produces a mixture of this compound and other compounds.
Scientific Research Applications
(4-Ethenyloxan-4-yl)methanol has various scientific research applications. It is a versatile building block that can be used in the synthesis of various organic compounds such as aldehydes, ketones, and carboxylic acids. This compound is also used in the synthesis of pharmaceuticals, agrochemicals, and fragrances.
properties
IUPAC Name |
(4-ethenyloxan-4-yl)methanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O2/c1-2-8(7-9)3-5-10-6-4-8/h2,9H,1,3-7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZFJTKDLOSGUCM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1(CCOCC1)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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